Cas no 1360902-85-7 (4-Bromo-5-methylindole-3-carboxylicAcid)

• Product Name: 4-Bromo-5-methylindole-3-carboxylicAcid
• CAS No: 1360902-85-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD22556580
• CID: 4590599
• Update Time: 2025-10-29

4-Bromo-5-methylindole-3-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-1H-indole-3-carboxylic acid
• 4-Bromo-5-methylindole-3-carboxylic Acid
• 1H-Indole-3-carboxylic acid, 4-bromo-5-methyl-
• 4-Bromo-5-methylindole-3-carboxylicAcid

• MDL： MFCD22556580
• Inchi： 1S/C10H8BrNO2/c1-5-2-3-7-8(9(5)11)6(4-12-7)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： BDTZHCABCBUMBI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(C(O)=O)=C1

Additional information on 4-Bromo-5-methylindole-3-carboxylicAcid

Professional Introduction to 4-Bromo-5-methylindole-3-carboxylic Acid (CAS No. 1360902-85-7)

4-Bromo-5-methylindole-3-carboxylic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and biological activities. With the CAS number 1360902-85-7, this compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. The presence of both bromine and methyl substituents on the indole ring enhances its reactivity, making it a valuable scaffold for further functionalization and derivatization.

The indole core is a well-documented motif in natural products and drug candidates, renowned for its role in modulating biological pathways. Specifically, 4-bromo-5-methylindole-3-carboxylic acid has been explored for its potential in inhibiting enzymes and receptors involved in pain perception, neurodegeneration, and immune responses. Recent studies have highlighted its significance in the development of novel therapeutics for conditions such as Alzheimer's disease and chronic inflammatory diseases.

In the realm of drug discovery, the brominated indole derivative exhibits promising pharmacokinetic properties, including favorable solubility and metabolic stability. This makes it an attractive candidate for further optimization into lead compounds. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of 4-bromo-5-methylindole-3-carboxylic acid that exhibit enhanced binding affinity to target proteins. Such efforts have led to the identification of novel molecules with potential therapeutic applications.

One of the most compelling aspects of 4-bromo-5-methylindole-3-carboxylic acid is its role as a precursor in the synthesis of indole-based scaffolds that mimic natural bioactive compounds. For instance, derivatives of this compound have been investigated for their ability to modulate toll-like receptors (TLRs), which are critical regulators of innate immunity. By selectively targeting TLRs, these compounds may offer new strategies for treating autoimmune diseases and infections.

The structural flexibility of 4-bromo-5-methylindole-3-carboxylic acid allows for diverse chemical modifications, enabling the creation of libraries of compounds with tailored biological activities. Techniques such as Suzuki-Miyaura cross-coupling reactions have been employed to introduce aryl groups at the 2-position of the indole ring, further expanding the chemical space available for drug discovery. These modifications have yielded compounds with improved pharmacological profiles, including enhanced selectivity and reduced toxicity.

Moreover, 4-bromo-5-methylindole-3-carboxylic acid has found utility in the development of probes for biochemical assays. Its ability to serve as a substrate or inhibitor for enzymes such as cytochrome P450 monooxygenases has made it a valuable tool in studying metabolic pathways and drug metabolism. Such studies are essential for understanding how drugs are processed in vivo and for designing molecules with optimized pharmacokinetic properties.

The growing interest in 4-bromo-5-methylindole-3-carboxylic acid is also reflected in its commercial availability through specialized chemical suppliers. This accessibility has facilitated its use in academic and industrial research settings, accelerating the discovery of novel therapeutics. Collaborative efforts between chemists, biologists, and pharmacologists are now focused on harnessing its potential by developing next-generation drugs that address unmet medical needs.

In conclusion, 4-bromo-5-methylindole-3-carboxylic acid (CAS No. 1360902-85-7) represents a cornerstone in modern medicinal chemistry. Its unique structural features and biological relevance make it an indispensable tool for researchers striving to develop innovative treatments for complex diseases. As our understanding of its pharmacological properties continues to evolve, so too will its applications in pharmaceutical research and development.